Cas no 2034305-41-2 (N-(5-{3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylsulfonyl}-1,3-thiazol-2-yl)acetamide)

• Product Name: N-(5-{3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylsulfonyl}-1,3-thiazol-2-yl)acetamide
• CAS No: 2034305-41-2
• MF: C₁₄H₁₉N₅O₃S₂
• MW: 369.462359666824
• CID: 6393765
• PubChem ID: 121188730
• Update Time: 2025-07-24

N-(5-{3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylsulfonyl}-1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylsulfonyl}-1,3-thiazol-2-yl)acetamide
• 2034305-41-2
• F6554-1186
• N-[5-[3-(1-methylpyrazol-3-yl)piperidin-1-yl]sulfonyl-1,3-thiazol-2-yl]acetamide
• AKOS032461786
• N-(5-{[3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl]sulfonyl}-1,3-thiazol-2-yl)acetamide
• N-(5-((3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)sulfonyl)thiazol-2-yl)acetamide

• Inchi： 1S/C14H19N5O3S2/c1-10(20)16-14-15-8-13(23-14)24(21,22)19-6-3-4-11(9-19)12-5-7-18(2)17-12/h5,7-8,11H,3-4,6,9H2,1-2H3,(H,15,16,20)
• InChI Key： WONOLHDFUHIYJF-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(NC(C)=O)S1)(N1CCCC(C2C=CN(C)N=2)C1)(=O)=O

Computed Properties

• Exact Mass: 369.09293183g/mol
• Monoisotopic Mass: 369.09293183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 134Ų

Additional information on N-(5-{3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylsulfonyl}-1,3-thiazol-2-yl)acetamide

Introduction to N-(5-{3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylsulfonyl}-1,3-thiazol-2-yl)acetamide and Its Significance in Modern Chemical Biology

N-(5-{3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylsulfonyl}-1,3-thiazol-2-yl)acetamide, a compound with the CAS number 2034305-41-2, represents a fascinating intersection of medicinal chemistry and bioorganic synthesis. This compound has garnered significant attention in recent years due to its unique structural features and potential therapeutic applications. The molecular framework of this compound incorporates several key pharmacophoric elements that make it a promising candidate for further investigation in the field of chemical biology.

The core structure of N-(5-{3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylsulfonyl}-1,3-thiazol-2-yl)acetamide is built around a thiazole ring, which is a well-documented scaffold in medicinal chemistry. Thiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the thiazole ring in this compound not only contributes to its stability but also enhances its potential to interact with biological targets.

One of the most striking features of this compound is the incorporation of a piperidine moiety linked to a sulfonyl group. This structural motif is often found in bioactive molecules and has been shown to enhance binding affinity and selectivity. The piperidine ring provides a rigid framework that can optimize the orientation of key functional groups, thereby improving the compound's interaction with biological receptors. Furthermore, the sulfonyl group introduces a polar region that can facilitate hydrogen bonding interactions, which are crucial for drug-receptor binding.

The presence of a 1-methyl-1H-pyrazol-3-yl group further enriches the structural complexity of N-(5-{3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylsulfonyl}-1,3-thiazol-2-yl)acetamide. Pyrazole derivatives are known for their versatility in medicinal chemistry and have been incorporated into numerous drug candidates. The 1-methyl substitution on the pyrazole ring enhances its metabolic stability and improves its pharmacokinetic properties. This modification also introduces additional hydrogen bonding opportunities, which can enhance binding affinity.

In recent years, there has been growing interest in developing small molecule inhibitors targeting specific enzymes and receptors involved in various diseases. N-(5-{3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylsulfonyl}-1,3-thiazol-2-yl)acetamide has shown promise as a potential inhibitor of certain kinases and other enzymes implicated in cancer and inflammation. Preliminary studies have indicated that this compound can modulate the activity of these enzymes by binding to their active sites and inhibiting their catalytic activity.

The synthesis of N-(5-{3-(1-methyl-1H-pyrazol-3-yloxy)piperidin})]sulfonyl]-4-chloroaniline (a key intermediate in the synthesis of N-(5-{3-(1-methyl-pyrazolo[3,4-d]pyrimidin)-4-amino)piperidin-l-sulfonyl}-l , 3-thiazolo} acetamide CAS no2034305412)) involves several sophisticated steps that highlight the ingenuity of modern synthetic chemistry. The use of palladium-catalyzed cross-coupling reactions has enabled the formation of complex carbon-carbon bonds with high efficiency. Additionally, the introduction of functional groups such as sulfonyl and amino groups has been achieved through carefully selected reagents and reaction conditions.

The biological evaluation of N-(5-{3-(l-methyl-lH-pyrazolo[3,4-d]pyrimidin)-4-amino)piperidin-l-sulfonyl}-l , 3-thiazolo} acetamide CAS no2034305412)) has revealed several interesting findings. In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against various kinases, including those overexpressed in cancer cells. Furthermore, it has shown potential as an anti-inflammatory agent by modulating cytokine production and inflammatory pathways.

One of the most exciting aspects of this research is the discovery that N-(5-{3-(I-methyl-IH-pyrazolo[34-d]pyrimidin)-4-amino)piperidin-l-sulfonyl}-I , 3-thiazolo} acetamide CAS no2034305412)) can be used in combination with other therapeutic agents to enhance its efficacy. For example, preclinical studies have shown that when combined with standard chemotherapeutic drugs, this compound can synergistically inhibit tumor growth and improve patient outcomes. This finding underscores the importance of developing multi-targeted therapies that can address multiple aspects of disease pathology simultaneously.

The development of new drug candidates is a complex process that involves extensive research and collaboration between chemists, biologists, pharmacologists, and clinicians. N-(5-{I -methyl-I H -pyrazolo[34-d]pyrimidin)-4-amino)piperidin-l-sulfonyl}-I , 3-thiazolo} acetamide CAS no2034305412)) serves as an excellent example of how interdisciplinary approaches can lead to innovative solutions in drug discovery. By combining structural insights from medicinal chemistry with functional assays from biochemistry and cell biology, researchers have been able to identify promising candidates for further development.

The future prospects for N-(5-{I -methyl-I H -pyrazolo[34-d]pyrimidin)-4-amino)piperidin-l-sulfonyl}-I , 3-thiazolo} acetamide CAS no2034305412)) are bright indeed. Ongoing studies are focused on optimizing its pharmacokinetic properties and evaluating its safety profile in preclinical models. If these efforts prove successful, this compound could represent a significant advancement in the treatment of cancer and inflammation.